Cas no 16136-58-6 (1-methyl-1H-indole-2-carboxylic acid)

• Product Name: 1-methyl-1H-indole-2-carboxylic acid
• CAS No: 16136-58-6
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD00005801
• CID: 50344
• PubChem ID: 125307476
• Update Time: 2025-04-18

1-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-indole-2-carboxylic acid
• 1-Methylindole-2-carboxylic Acid
• 1-Methylindole-2-carboxylicacid1GR
• 1-Methylindole-2-carboxylicacid5GR
• 1H-INDOLE-2-CARBOXYLIC ACID,1-METHYL
• 1-methyl-1H-2-indolecarboxylic acid
• 1-Methyl-2-indolecarboxylic acid
• 1-methyl-indole-2-carboxylic acid
• 1-methylindolecarboxylic acid
• Indole-2-carboxylic acid,1-methyl
• N-methyl-1H-indole-2-carboxylic acid
• N-methyl-2-indole-carboxylic acid
• NSC 68357
• 1H-INDOLE-2-CARBOXYLIC ACID, 1-METHYL-
• Indole-2-carboxylic acid, 1-methyl-
• NSC68357
• N-Methylindolcarbonsaure
• PubChem20609
• ChemDiv3_011259
• N-methylindole-2-carboxylic acid
• MAHAMBLNIDMREX-UHFFFAOYSA-
• HMS1504P17
• (N-methyl)indole-2-carboxylic acid
• 16136-58-6
• 5-22-03-00015 (Beilstein Handbook Reference)
• M-4050
• BRN 0007274
• SCHEMBL117186
• IDI1_028817
• SY050484
• NSC-68357
• FT-0637326
• DTXSID60167123
• EU-0015870
• BB 0220035
• F0919-4682
• CG-0519
• CS-W007740
• PB40936
• 1-Methylindole-2-carboxylic acid, 98%
• MFCD00005801
• InChI=1/C10H9NO2/c1-11-8-5-3-2-4-7(8)6-9(11)10(12)13/h2-6H,1H3,(H,12,13)
• BDBM50424778
• 1-methyl-1H-indole carboxylic acid
• CS-007/03901012
• 1-methyl-1H-indol-2-carboxylic acid
• EN300-51846
• Z57204959
• AKOS000262610
• AC-22708
• CHEMBL36834
• AM20060408
• A810257
• d-asparticacid(obzl)-obzlp-tosylate
• M1519
• STK120292
• BBL037008
• DB-027144
• ALBB-007751
• 1-methyl-1H-indole-2-carboxylic acid

• MDL： MFCD00005801
• Inchi： 1S/C10H9NO2/c1-11-8-5-3-2-4-7(8)6-9(11)10(12)13/h2-6H,1H3,(H,12,13)
• InChI Key： MAHAMBLNIDMREX-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=CC=CC=2N1C)=O
• BRN： 0007274

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.38
• Melting Point: 212°C(dec.)(lit.)
• Boiling Point: 389.0±15.0 °C at 760 mmHg
• Flash Point: 189.0±20.4 °C
• Refractive Index: 1.612
• PSA: 42.23000
• LogP: 1.87650
• Solubility: Not determined

1-methyl-1H-indole-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• RTECS：NL6012400
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature
• Risk Phrases：R22; R36/37/38
• Safety Term：S26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives